Methyl 4-chlorobenzoate

Description

Methyl 4-chlorobenzoate is a chemical compound with the CAS Registry Number 1126-46-1 . It has a molecular formula of C8H7ClO2 and a molecular weight of 170.59 . It exists as colorless to white crystals or a solid at room temperature . Methyl 4-chlorobenzoate has a melting point range of 42-44 °C . It is slightly soluble in chloroform and methanol . This compound has various synonyms, including methyl p-chlorobenzoate and benzoic acid, 4-chloro-, methyl ester .

Methyl 4-chlorobenzoate is used in the quantitative determination of chlorophenoxyisobutyrate (CPIB) and salicylic acid, which are metabolites of clofibrate and aspirin . It can be synthesized from dimethyl carbonate and 4-chlorobenzoic acid . Methyl 4-chlorobenzoate undergoes room temperature Pd-mediated hydrodehalogenation with KF and polymethylhydrosiloxane (PMHS) to yield methyl benzoate . It also participates in the Suzuki-Miyaura coupling reaction with phenylboronic acid in the presence of a bis-carbene palladium complex catalyst to produce methyl-(4-phenyl)-benzoate .

Similar compounds include methyl 3-chlorobenzoate and methyl 4-fluorobenzoate . These compounds share structural similarities, with a methyl ester group attached to a benzene ring substituted with either a chlorine or fluorine atom at different positions . Methyl 4-chlorobenzoate should be stored in a dark, dry place, sealed at room temperature or refrigerated (0-10°C), and away from heat .

• CAS No.: 1126-46-1
• Product Name: Methyl 4-chlorobenzoate
• Molecular Formula: C8H7ClO2
• Molecular Weight: 170.59 g/mol
• IUPAC Name: methyl 4-chlorobenzoate
• Standard InChI: InChI=1S/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• Standard InChIKey: LXNFVVDCCWUUKC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)Cl
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)Cl
• Appearance: Off-White Low Melting Solid
• Purity: > 95%
• Synonyms: Methyl 4-Chlorobenzoate; p-Chloro-benzoic Acid Methyl Ester; 4-(Methoxycarbonyl)chlorobenzene; 4-Carbomethoxyphenyl Chloride; 4-Chlorobenzoic Acid Methyl Ester; 5-Chloro-2-benzoic Acid Methyl Ester; Methyl 4-Chlorobenzoate; Methyl p-Chlorobenzoate; NSC 83
• PubChem Compound: 14307
• Last Modified: Aug 15 2023